Cas no 1956319-37-1 (5-Hydroxypicolinic Acid Hydrochloride)

• Product Name: 5-Hydroxypicolinic Acid Hydrochloride
• CAS No: 1956319-37-1
• MF: C₆H₆ClNO₃
• MW: 175.569740772247
• MDL: MFCD00058206
• CID: 4633131
• PubChem ID: 118798669
• Update Time: 2025-10-29

5-Hydroxypicolinic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-HYDROXYPICOLINIC ACID HCL
• 5-Hydroxypicolinic Acid Hydrochloride
• SB54031
• W10240
• 5-hydroxypyridine-2-carboxylic acid;hydrochloride
• 5-Hydroxypicolinicacidhydrochloride
• 1956319-37-1
• AS-54810
• AKOS027256268

• MDL： MFCD00058206
• Inchi： 1S/C6H5NO3.ClH/c8-4-1-2-5(6(9)10)7-3-4;/h1-3,8H,(H,9,10);1H
• InChI Key： MUPZVNILDMNFDI-UHFFFAOYSA-N
• SMILES： C(C1N=CC(O)=CC=1)(=O)O.Cl

Computed Properties

• Exact Mass: 175.0036207g/mol
• Monoisotopic Mass: 175.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-Hydroxypicolinic Acid Hydrochloride

Comprehensive Overview of 5-Hydroxypicolinic Acid Hydrochloride (CAS No. 1956319-37-1): Properties, Applications, and Research Insights

5-Hydroxypicolinic Acid Hydrochloride (CAS No. 1956319-37-1) is a specialized organic compound gaining significant attention in pharmaceutical and biochemical research. This derivative of picolinic acid is characterized by the presence of a hydroxyl group at the 5-position of the pyridine ring, coupled with a hydrochloride salt form, enhancing its solubility and stability. The compound's unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and medicinal chemistry applications.

In recent years, the demand for 5-Hydroxypicolinic Acid Hydrochloride has surged due to its role in developing small-molecule inhibitors and metal-chelating agents. Researchers are exploring its potential in targeting enzymes like kinases and dehydrogenases, which are critical in metabolic pathways. The compound's CAS No. 1956319-37-1 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the trending topics linked to 5-Hydroxypicolinic Acid Hydrochloride is its application in cancer therapeutics. Studies suggest its scaffold may contribute to designing novel anticancer agents by modulating tumor microenvironment interactions. Additionally, its chelating properties are being investigated for neurodegenerative disease research, where metal ion dysregulation plays a key role. These applications align with current searches for "pyridine derivatives in drug design" and "hydroxypicolinic acid uses," highlighting its interdisciplinary appeal.

From a synthetic perspective, 5-Hydroxypicolinic Acid Hydrochloride offers advantages in peptide coupling reactions and ligand synthesis. Its hydrochloride salt form ensures better handling and storage, addressing common challenges in fine chemical manufacturing. The compound's purity and stability are critical for reproducibility in preclinical studies, making it a preferred choice for contract research organizations (CROs).

Environmental and green chemistry trends also influence the compound's utilization. Researchers are optimizing its synthesis routes to reduce waste and energy consumption, responding to queries like "sustainable synthesis of heterocyclic compounds." This aligns with global efforts to minimize the ecological footprint of pharmaceutical intermediates.

In summary, 5-Hydroxypicolinic Acid Hydrochloride (CAS No. 1956319-37-1) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug development to material science—coupled with its search-friendly nomenclature, ensure its prominence in both academic and industrial spheres. As research advances, this compound is poised to unlock new frontiers in targeted therapy and molecular design.